Cas no 870987-90-9 (Piperazine, 1-(4-chloro-1,2,5-thiadiazol-3-yl)-4-ethyl-)

Piperazine, 1-(4-chloro-1,2,5-thiadiazol-3-yl)-4-ethyl- structure
870987-90-9 structure
Product Name:Piperazine, 1-(4-chloro-1,2,5-thiadiazol-3-yl)-4-ethyl-
CAS No:870987-90-9
MF:C8H13ClN4S
MW:232.733618497849
CID:4269275
PubChem ID:43808201
Update Time:2025-04-24

Piperazine, 1-(4-chloro-1,2,5-thiadiazol-3-yl)-4-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-(4-chloro-1,2,5-thiadiazol-3-yl)-4-ethyl-
    • DTXSID701203862
    • 870987-90-9
    • Inchi: 1S/C8H13ClN4S/c1-2-12-3-5-13(6-4-12)8-7(9)10-14-11-8/h2-6H2,1H3
    • InChI Key: YDHHGMKQKBJPDN-UHFFFAOYSA-N
    • SMILES: N1(C2C(Cl)=NSN=2)CCN(CC)CC1

Computed Properties

  • Exact Mass: 232.0549453Da
  • Monoisotopic Mass: 232.0549453Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 60.5Ų

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